Cas no 2034244-19-2 (N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide)

• Product Name: N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide
• CAS No: 2034244-19-2
• MF: C₂₂H₂₃NO₃S
• MW: 381.487924814224
• CID: 5376675
• Update Time: 2025-07-22

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[Tetrahydro-4-(4-methoxyphenyl)-2H-pyran-4-yl]methyl]benzo[b]thiophene-2-carboxamide
• N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide

• Inchi： 1S/C22H23NO3S/c1-25-18-8-6-17(7-9-18)22(10-12-26-13-11-22)15-23-21(24)20-14-16-4-2-3-5-19(16)27-20/h2-9,14H,10-13,15H2,1H3,(H,23,24)
• InChI Key： DGGZQPIWQZCJPV-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C(C(NCC1(C3=CC=C(OC)C=C3)CCOCC1)=O)S2

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.5±45.0 °C(Predicted)
• pka: 14.28±0.46(Predicted)

Additional information on N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide

Professional Introduction to N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide (CAS No. 2034244-19-2)

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide, identified by its CAS number 2034244-19-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate structural motifs, which often contribute to their unique biological activities and potential therapeutic applications.

The molecular structure of N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide incorporates several key pharmacophoric elements. The presence of a benzothiophene core, a well-known scaffold in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the 4-methoxyphenyl moiety and the oxan-4-yl group introduce additional layers of complexity, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzothiophene derivatives. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The specific arrangement of functional groups in N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide may contribute to its unique pharmacological properties, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex molecular framework. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is essential for confirming the structural integrity of the final product.

One of the most compelling aspects of N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets using computational modeling and experimental techniques. Preliminary studies suggest that this compound may modulate key signaling pathways involved in diseases such as cancer and neurodegeneration. These findings have opened up new avenues for developing novel therapeutic strategies.

The pharmacokinetic properties of N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide are also of great interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's efficacy and safety profile. Investigating these parameters through in vitro and in vivo studies can provide valuable insights into how the compound behaves within biological systems. This information is critical for optimizing dosing regimens and minimizing potential side effects.

In conclusion, N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-benzothiophene-2-carboxamide (CAS No. 2034244-19-2) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of new treatments for various diseases.